Cas no 2171843-01-7 (1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2171843-01-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6138071
• PubChem ID: 165590704
• Update Time: 2025-10-30

1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• EN300-1620110
• 2171843-01-7

• Inchi： 1S/C10H16O2/c1-9(2)5-10(9,6-11)7-3-4-8(7)12/h6-8,12H,3-5H2,1-2H3
• InChI Key： NYNCXQKQRHQLGE-UHFFFAOYSA-N
• SMILES： OC1CCC1C1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2171843-01-7 and Product Name: 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde

The compound with the CAS number 2171843-01-7 and the product name 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both cyclobutyl and cyclopropane moieties in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

One of the most striking features of this compound is its dual functionality, which includes a hydroxyl group at the 2-hydroxycyclobutyl position and an aldehyde group at the 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde core. This combination of functional groups allows for a high degree of versatility in chemical transformations, making it an attractive candidate for further derivatization and study. The cyclopropane ring, in particular, is known for its strained three-membered structure, which can be exploited to facilitate ring-opening reactions under specific conditions. This property has been extensively explored in recent years for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of cyclopropane derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. The compound in question has been studied for its potential role as a building block in the synthesis of more complex molecules. For instance, researchers have investigated its use as a precursor to more intricate heterocyclic compounds, which are often found in biologically active molecules. The hydroxyl group at the 2-hydroxycyclobutyl position provides a site for further functionalization, allowing chemists to introduce additional substituents or linkages that could enhance the biological activity of the resulting compounds.

Moreover, the 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde moiety itself has been the subject of several synthetic studies. The aldehyde group is particularly useful for condensation reactions with various nucleophiles, including amines and ketones, which can lead to the formation of amides and imines, respectively. These reactions are fundamental in organic synthesis and have been widely used to construct complex molecular architectures. The dimethyl substitution on the cyclopropane ring adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have been employed to predict how 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde interacts with biological targets at the molecular level. These studies have provided valuable insights into its potential as a drug candidate or as an intermediate in more complex synthetic routes. For example, researchers have used computational methods to identify optimal conditions for ring-opening reactions involving this compound, which could lead to novel derivatives with enhanced properties.

The synthesis of this compound has also been optimized through various methodologies to improve yield and purity. Modern techniques such as transition metal-catalyzed reactions have been explored to facilitate key transformations while minimizing side products. These advancements have not only made it easier to obtain 2171843-01-7 on a larger scale but also opened up new possibilities for its application in industrial settings. The ability to produce this compound efficiently is crucial for its integration into broader synthetic strategies and for further exploration of its potential uses.

In conclusion, 1-(2-hydroxycyclobutyl)-2,2-dimethylcyclopropane-1-carbaldehyde represents a promising candidate for further research and development in both academic and industrial settings. Its unique structural features and versatile reactivity make it an invaluable tool for chemists working on drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and related fields.